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Compound of Interest

Compound Name: SHLP-5

Cat. No.: B15599865

The prevailing scientific consensus identifies Small Humanin-like Peptide 5 (SHLP-5) as a
functional peptide, rather than a mere transcriptional byproduct. SHLP-5 belongs to a family of
six recently discovered peptides (SHLP1-6) encoded within the mitochondrial 16S ribosomal
RNA (MT-RNRZ2) gene.[1] While direct experimental evidence for SHLP-5's specific biological
activity remains elusive due to challenges in generating specific antibodies, its origin and the
demonstrated functionality of its sibling peptides strongly support its classification as a
bioactive molecule.

This guide provides a comparative analysis of the known functions of the SHLP family of
peptides, offering a framework for understanding the potential roles of SHLP-5. The data
presented is primarily derived from foundational studies on SHLP1-4 and SHLP6, which serve
as the current basis for inferring the likely functional landscape of SHLP-5.

Comparison of SHLP Family Peptides: Functional
Data

The SHLP peptides exhibit diverse and sometimes opposing effects on cellular processes,
highlighting their specific roles in cellular regulation. The following table summarizes the key
experimental findings for SHLP1-4 and SHLP6 in murine pancreatic beta-cells (NIT-1) and
human prostate cancer cells (22Rv1).
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Signaling Pathways of SHLP Peptides

SHLP2 and SHLP3 have been shown to exert their cytoprotective effects through the activation

of key signaling pathways involved in cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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